Cas no 85666-16-6 (2-Benzofurancarboxylic acid, 5-(3-pyridinylmethyl)-, ethyl ester)
85666-16-6 structure
Product Name:2-Benzofurancarboxylic acid, 5-(3-pyridinylmethyl)-, ethyl ester
CAS No:85666-16-6
MF:C17H15NO3
MW:281.305904626846
CID:4242994
PubChem ID:13365755
Update Time:2025-04-24
2-Benzofurancarboxylic acid, 5-(3-pyridinylmethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxylic acid, 5-(3-pyridinylmethyl)-, ethyl ester
- SCHEMBL10957358
- Ethyl 5-(3-pyridinylmethyl)-2-benzofurancarboxylate
- DTXSID701225858
- 85666-16-6
-
- Inchi: 1S/C17H15NO3/c1-2-20-17(19)16-10-14-9-12(5-6-15(14)21-16)8-13-4-3-7-18-11-13/h3-7,9-11H,2,8H2,1H3
- InChI Key: ULKXOVOWJXGISX-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=CC2C=C(C=CC1=2)CC1C=NC=CC=1
Computed Properties
- Exact Mass: 281.10519334Da
- Monoisotopic Mass: 281.10519334Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 52.3Ų
2-Benzofurancarboxylic acid, 5-(3-pyridinylmethyl)-, ethyl ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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